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Introduction

Moxalactam (also known as Latamoxef) is a synthetic oxa-f3-lactam antibiotic with a broad
spectrum of activity against a variety of Gram-positive and Gram-negative bacteria. It functions
by inhibiting the synthesis of the bacterial cell wall, a mechanism it shares with other -lactam
antibiotics.[1][2] Historically, Moxalactam was used to treat a range of serious infections.
However, due to the emergence of bacterial resistance and other factors, its clinical use has
diminished, and it is no longer included in the current antimicrobial susceptibility testing
guidelines from major standards organizations such as the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

These application notes provide a summary of the historical susceptibility testing criteria and
detailed protocols for the in vitro evaluation of Moxalactam against clinical isolates for
research purposes. It is crucial to note that the interpretive criteria presented here are based on
historical data and are not current clinical breakpoints.

Mechanism of Action

Moxalactam's bactericidal activity results from the inhibition of bacterial cell wall synthesis.
Specifically, it targets and acylates penicillin-binding proteins (PBPs), which are essential

enzymes involved in the final steps of peptidoglycan synthesis.[1] Peptidoglycan is a critical
component of the bacterial cell wall that provides structural integrity. By inhibiting the cross-
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linking of peptidoglycan strands, Moxalactam weakens the cell wall, leading to cell lysis and
death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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